Cas no 2171647-59-7 (3-(2-aminobutan-2-yl)thiolan-3-ol)

• Product Name: 3-(2-aminobutan-2-yl)thiolan-3-ol
• CAS No: 2171647-59-7
• MF: C₈H₁₇NOS
• MW: 175.291681051254
• CID: 6053758
• PubChem ID: 165735392
• Update Time: 2025-07-25

3-(2-aminobutan-2-yl)thiolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-aminobutan-2-yl)thiolan-3-ol
• 2171647-59-7
• EN300-1646101

• Inchi： 1S/C8H17NOS/c1-3-7(2,9)8(10)4-5-11-6-8/h10H,3-6,9H2,1-2H3
• InChI Key： GYLPBROUEWSNNG-UHFFFAOYSA-N
• SMILES： S1CCC(C1)(C(C)(CC)N)O

Computed Properties

• Exact Mass: 175.10308534g/mol
• Monoisotopic Mass: 175.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-(2-aminobutan-2-yl)thiolan-3-ol

Comprehensive Overview of 3-(2-aminobutan-2-yl)thiolan-3-ol (CAS No. 2171647-59-7): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical research, 3-(2-aminobutan-2-yl)thiolan-3-ol (CAS No. 2171647-59-7) has emerged as a compound of significant interest. This structurally unique molecule combines a thiolane ring with an amino functional group, offering versatile reactivity and potential applications in drug discovery, agrochemicals, and material science. Its CAS number 2171647-59-7 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication across global scientific communities.

The compound's molecular structure features a thiolan-3-ol backbone substituted with a 2-aminobutan-2-yl group, which contributes to its distinct physicochemical properties. Recent studies highlight its role as a building block in synthesizing complex heterocycles, particularly in the development of bioactive molecules. With growing interest in sustainable chemistry, researchers are exploring greener synthetic routes for 3-(2-aminobutan-2-yl)thiolan-3-ol, aligning with the industry's shift toward eco-friendly processes.

One of the most searched questions regarding this compound revolves around its solubility and stability under various conditions. Laboratory data indicates that CAS 2171647-59-7 demonstrates moderate solubility in polar organic solvents like methanol and DMSO, while remaining stable at room temperature when stored in airtight containers. These characteristics make it suitable for high-throughput screening in pharmaceutical R&D, where compound integrity is paramount.

In the context of drug discovery, 3-(2-aminobutan-2-yl)thiolan-3-ol has shown promise as a precursor for central nervous system (CNS)-targeting molecules. Its structural motifs resemble those found in neuromodulators, sparking investigations into potential therapeutic applications for neurological disorders. This aligns with current healthcare trends focusing on mental wellness and neurodegenerative disease research, topics frequently searched in academic and medical databases.

From an industrial perspective, the compound's synthetic scalability has become a key discussion point. Manufacturers are optimizing catalytic processes to produce 3-(2-aminobutan-2-yl)thiolan-3-ol with higher yields and lower environmental impact. Such advancements cater to the growing demand for cost-effective and sustainable chemical intermediates, particularly in regions with stringent green chemistry regulations.

Analytical techniques for characterizing CAS 2171647-59-7 frequently involve NMR spectroscopy and mass spectrometry, with particular attention to its chiral centers. The compound's stereochemistry plays a crucial role in its biological interactions, making enantioselective synthesis a hot topic among medicinal chemists. These technical aspects are often queried in scientific forums and patent literature, reflecting the compound's relevance in cutting-edge research.

Looking ahead, 3-(2-aminobutan-2-yl)thiolan-3-ol continues to attract attention in academic publications and industry reports. Its dual functionality as both a hydrogen bond donor and acceptor makes it valuable for designing molecular scaffolds in fragment-based drug discovery. As the scientific community increasingly focuses on precision medicine and personalized therapeutics, compounds like CAS 2171647-59-7 are likely to play pivotal roles in next-generation pharmaceutical development.